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Compound of Interest

Compound Name: Bis(1-methylheptyl) phthalate

Cat. No.: B089695

An In-depth Technical Guide on the Physical and Chemical Properties of Bis(1-methylheptyl)
phthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(1-methylheptyl) phthalate is a dialkyl phthalate ester. Phthalates are a class of organic
compounds widely used as plasticizers to enhance the flexibility, durability, and longevity of
various polymer materials. The specific properties of each phthalate, including its plasticizing
efficiency, are determined by the nature of the alkyl side chains. This technical guide provides a
comprehensive overview of the core physical and chemical properties of Bis(1-methylheptyl)
phthalate, intended to serve as a foundational resource for researchers and professionals in
drug development and material science.

It is important to note that in various literature and databases, Bis(1-methylheptyl) phthalate
is often referred to interchangeably with Bis(6-methylheptyl) phthalate and di(2-octyl) phthalate
under the same CAS Number 131-15-7. This document considers these names as synonyms
for the same branched-chain isomer.

Chemical Identity and Structure

The fundamental identification and structural details of Bis(1-methylheptyl) phthalate are
summarized in the table below.
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Identifier

Value

Chemical Name

Bis(1-methylheptyl) phthalate

Bis(6-methylheptyl) phthalate, Di(2-octyl)

Synonyms phthalate, 1,2-Benzenedicarboxylic acid, bis(1-
methylheptyl) ester

CAS Number 131-15-7

Molecular Formula C24H3804

Molecular Weight 390.56 g/mol [1][2]
IUPAC Name dioctan-2-yl benzene-1,2-dicarboxylate[2]
CCCCCCC(C)OC(=0)C1=CC=CC=C1Cc(=0)0C
SMILES
(c)yececeececy?]
InChl Key RLRMXWDXPLINPJ-UHFFFAOYSA-N[2][3]

Physicochemical Properties

The physical and chemical properties of Bis(1-methylheptyl) phthalate are crucial for

understanding its behavior in various applications and environmental conditions. These

properties have been compiled from various sources and are presented in the following tables

for clarity.

Physical Properties

This table summarizes the key physical properties of Bis(1-methylheptyl) phthalate.
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Property Value Unit Source
Density 0.983 g/cm3 [2]

Boiling Point 384.9 (Predicted) °C [4]

Melting Point Not available
Flash Point Not available
Vapor Pressure Not available
Refractive Index Not available

Chemical and Thermodynamic Properties

This table outlines the chemical and thermodynamic characteristics of Bis(1-methylheptyl)
phthalate, primarily from computational models.
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Property Value

Unit

Source

LogP (Octanol-Water

» L 6.718 (Calculated)
Partition Coefficient)

[3]

Water Solubility

-8.04 (Calculated)
(log10WS)

mol/L

[3]

Standard Gibbs Free
Energy of Formation -218.74 (Calculated)
(AfG®)

kJ/mol

[3]

Enthalpy of Formation
at Standard -813.79 (Calculated)
Conditions (AfH°gas)

kJ/mol

[3]

Enthalpy of Fusion at
Standard Conditions 50.10 (Calculated)
(AfusH®)

kJ/mol

[3]

Enthalpy of
Vaporization at

- 89.49 (Calculated)
Standard Conditions

(AvapH®)

kJ/mol

[3]

Synthesis Workflow

Bis(1-methylheptyl) phthalate is synthesized through the esterification of phthalic anhydride

with 1-methylheptanol (2-octanol). The general workflow for this synthesis is depicted in the

diagram below.

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.researchgate.net/publication/354756664_Plasticizers_Synthesis_of_phthalate_esters_via_FeCl3-catalyzed_nucleophilic_addition_of_alcohols_to_phthalic_anhydride
https://www.researchgate.net/publication/354756664_Plasticizers_Synthesis_of_phthalate_esters_via_FeCl3-catalyzed_nucleophilic_addition_of_alcohols_to_phthalic_anhydride
https://www.researchgate.net/publication/354756664_Plasticizers_Synthesis_of_phthalate_esters_via_FeCl3-catalyzed_nucleophilic_addition_of_alcohols_to_phthalic_anhydride
https://www.researchgate.net/publication/354756664_Plasticizers_Synthesis_of_phthalate_esters_via_FeCl3-catalyzed_nucleophilic_addition_of_alcohols_to_phthalic_anhydride
https://www.researchgate.net/publication/354756664_Plasticizers_Synthesis_of_phthalate_esters_via_FeCl3-catalyzed_nucleophilic_addition_of_alcohols_to_phthalic_anhydride
https://www.researchgate.net/publication/354756664_Plasticizers_Synthesis_of_phthalate_esters_via_FeCl3-catalyzed_nucleophilic_addition_of_alcohols_to_phthalic_anhydride
https://www.benchchem.com/product/b089695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow of Bis(1-methylheptyl) phthalate
Reactants

1-Methylheptanol Process Product

(2-Octanol)
Esterification Reaction Neutralization " ; Purification "
\’——:| (with acid catalyst, e.g., H2S04) (e.g., with Na2CO3 solution) | Washing & Drying H (e.g., Distillation) H Bis(1-methylheptyl) phthalate

Phthalic Anhydride

Click to download full resolution via product page
General synthesis workflow for Bis(1-methylheptyl) phthalate.

Experimental Protocols

Detailed experimental protocols for the determination of all physical and chemical properties of
Bis(1-methylheptyl) phthalate are not readily available in the public domain. However, a
general protocol for the synthesis of dialkyl phthalates can be described as follows.

General Synthesis of Dialkyl Phthalates

This protocol outlines the general procedure for synthesizing a dialkyl phthalate, which can be
adapted for Bis(1-methylheptyl) phthalate.

Materials:
e Phthalic anhydride
e 1-Methylheptanol (2-Octanol)

e Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)
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e Neutralizing agent (e.g., sodium carbonate solution)
» Organic solvent (for extraction, e.g., ethyl acetate)

e Drying agent (e.g., anhydrous magnesium sulfate)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine phthalic anhydride and a molar excess of 1-methylheptanol.

o Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.

» Esterification: Heat the reaction mixture to a temperature typically between 140°C and
200°C. The reaction progress can be monitored by measuring the amount of water produced
or by techniques like Thin Layer Chromatography (TLC).

o Neutralization: After the reaction is complete, cool the mixture and neutralize the excess acid
catalyst with a base, such as a sodium carbonate solution.

o Extraction and Washing: Extract the crude product into an organic solvent. Wash the organic
layer sequentially with water and brine to remove any remaining impurities.

e Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the final product, Bis(1-methylheptyl) phthalate, by vacuum distillation
to obtain a high-purity sample.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and identification of Bis(1-
methylheptyl) phthalate.

Infrared (IR) Spectroscopy

The NIST WebBook provides an infrared spectrum for di(2-methylheptyl) phthalate, which is a
synonym for Bis(1-methylheptyl) phthalate. The spectrum would show characteristic peaks
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for the aromatic ring, the carbonyl groups of the ester, and the C-H bonds of the alkyl chains.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a specific NMR spectrum for Bis(1-methylheptyl) phthalate is not readily available, the
expected H and 3C NMR spectra would show signals corresponding to the aromatic protons,
the methine proton adjacent to the ester oxygen, and the various methylene and methyl groups
of the heptyl chains.

Mass Spectrometry (MS)

Mass spectrometry of Bis(1-methylheptyl) phthalate would show a molecular ion peak
corresponding to its molecular weight, along with characteristic fragmentation patterns for
phthalate esters, including the formation of a protonated phthalic anhydride fragment.

Reactivity and Stability

Bis(1-methylheptyl) phthalate is a relatively stable compound under normal conditions. As an
ester, it can undergo hydrolysis under acidic or basic conditions to yield phthalic acid and 1-
methylheptanol. It is generally resistant to oxidation and reduction under mild conditions.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific information in the scientific literature regarding the
biological activity and any associated signaling pathways for Bis(1-methylheptyl) phthalate.
Phthalates, as a class of compounds, have been studied for their potential endocrine-disrupting
effects, but data for this specific isomer is not available. Further research is required to
elucidate any potential biological interactions and toxicological profile.

Conclusion

This technical guide has summarized the core physical and chemical properties of Bis(1-
methylheptyl) phthalate based on currently available data. While a comprehensive
experimental dataset is not yet established in the public domain, the provided information on its
identity, physicochemical properties, synthesis, and spectroscopic characteristics serves as a
valuable resource for researchers and professionals. The absence of data on its biological
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activity highlights an area for future investigation, particularly within the context of drug
development and safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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